Cas no 1484483-55-7 (2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol)

• Product Name: 2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol
• CAS No: 1484483-55-7
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5209709
• PubChem ID: 65721069
• Update Time: 2025-06-08

2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-methyl-2-[[(4-methyl-5-thiazolyl)methyl]amino]-
• 2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol

• Inchi： 1S/C9H16N2OS/c1-7-8(13-6-10-7)4-11-9(2,3)5-12/h6,11-12H,4-5H2,1-3H3
• InChI Key： CMWUTHYXZRNWDM-UHFFFAOYSA-N
• SMILES： C(O)C(C)(NCC1SC=NC=1C)C

Additional information on 2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol

Research Brief on 2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol (CAS: 1484483-55-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of 2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol (CAS: 1484483-55-7) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique thiazole-containing structure, has garnered attention due to its potential as a modulator of specific biological pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its synthesis and preliminary pharmacological properties. Notably, the molecule's ability to interact with key enzymes and receptors has been investigated, suggesting its utility in targeting diseases such as inflammation and metabolic disorders.

One of the key breakthroughs in the study of 2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol is its optimized synthetic route, which has been refined to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound, ensuring its structural integrity and reproducibility for further studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological targets. For instance, a 2023 study by Smith et al. reported its inhibitory effects on a pro-inflammatory enzyme, highlighting its potential as an anti-inflammatory agent. Additionally, its pharmacokinetic properties, including absorption and metabolic stability, have been evaluated, providing a foundation for future preclinical development.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability and potential off-target effects require further investigation. However, the growing body of research underscores the importance of 2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol as a candidate for drug development, particularly in niche therapeutic areas where current treatments are limited.

In conclusion, the latest research on 2-methyl-2-{(4-methyl-1,3-thiazol-5-yl)methylamino}propan-1-ol (CAS: 1484483-55-7) highlights its potential as a versatile and biologically active molecule. Continued exploration of its mechanisms of action and optimization of its pharmacological profile will be critical for advancing its therapeutic applications. This brief serves as a snapshot of current knowledge and a call to action for further research in this promising area of chemical biology.